Cas no 1936189-10-4 (5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 1936189-10-4
• MF: C₆H₁₀F₂N₄
• MW: 176.167207241058
• CID: 5893591
• PubChem ID: 130739276
• Update Time: 2025-06-12

5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine
• 1936189-10-4
• [5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-yl]methanamine
• EN300-194055

• Inchi： 1S/C6H10F2N4/c1-2-12-5(6(7)8)4(3-9)10-11-12/h6H,2-3,9H2,1H3
• InChI Key： UOMOQMXCHDRUGE-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1CC)F

Computed Properties

• Exact Mass: 176.08735266g/mol
• Monoisotopic Mass: 176.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1936189-10-4)

5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine, with the CAS number 1936189-10-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine make it a promising candidate for various drug development initiatives.

The chemical structure of 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine includes a difluoromethyl group and an ethyl substituent attached to a 1,2,3-triazole ring. The presence of these functional groups imparts specific properties that contribute to its biological activity. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, while the ethyl substituent can influence the compound's lipophilicity and binding affinity to target proteins.

Recent studies have highlighted the potential of 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, making it a potential candidate for the development of new drugs for conditions such as anxiety and depression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine exhibits potent activity at serotonin receptors, which are key targets in the treatment of mood disorders.

In addition to its potential in neurology, 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine has also shown promise in oncology research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. A recent paper in Cancer Research reported that 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine selectively targets and disrupts the activity of kinases that are often dysregulated in cancer cells.

The synthesis of 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethanamine has been optimized through various methods to ensure high yield and purity. One common approach involves the use of click chemistry reactions to form the 1,2,3-triazole ring. This method is highly efficient and allows for the facile introduction of different substituents onto the triazole scaffold. The difluoromethyl group can be introduced through a series of well-established fluorination reactions, ensuring that the final product meets stringent quality standards.

The physicochemical properties of 5-(difluoromethyl)-1-ethnicllyl-H-,2,-triaozl--ymethnamne have been extensively characterized. It is a solid at room temperature with a molecular weight of approximately 207 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. These properties make it suitable for use in both in vitro and in vivo studies.

Toxicological studies have shown that 5-(difluoromethyl)-1-etthlyl-H-,2,-triaozl--ymethnamne has a favorable safety profile at therapeutic doses. Animal models have demonstrated that it is well-tolerated with minimal side effects when administered orally or intravenously. However, as with any new chemical entity (NCE), further toxicological evaluations are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 5-(difluoromethyl)-1-etthlyl-H-,2,-triaozl--ymethnamne (CAS No. 96689--0) represents an exciting opportunity for researchers and pharmaceutical companies alike. Its unique chemical structure and promising biological activities make it a valuable tool for exploring new therapeutic avenues in neurology and oncology. Ongoing research continues to uncover new applications and optimize its use as a potential drug candidate.